Cas no 112259-40-2 (Desacetyl DiltiazeM-d4)

Desacetyl DiltiazeM-d4 structure
Desacetyl DiltiazeM-d4 structure
Product Name:Desacetyl DiltiazeM-d4
CAS No:112259-40-2
MF:C20H24N2O3S
MW:376.50581073761
CID:1005263
PubChem ID:71315569
Update Time:2025-04-20

Desacetyl DiltiazeM-d4 Chemical and Physical Properties

Names and Identifiers

    • Desacetyl DiltiazeM-d4
    • (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[1,1,2,2-tetradeuterio-2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one
    • DESACETYL DILTIAZEM-D4,FF-WHITE TO PALE YELLOW SOLID
    • (2S-cis)-5-[2-(Dimethylamino)ethyl-1,1,2,2-d4]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • CS-0202023
    • Deacetyldiltiazem-d4
    • (2S,3S)-5-[2-(Dimethylamino)(~2~H_4_)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • Desacetyl Diltiazem D4
    • 112259-40-2
    • DTXSID90747513
    • HY-126182S
    • (2S-cis)-5-[2-(Dimethylamino)ethyl-1,1,2,2-d4]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one;
    • Inchi: 1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2
    • InChI Key: NZHUXMZTSSZXSB-AKZXBINPSA-N
    • SMILES: S1C2C=CC=CC=2N(C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)O)=O)C([2H])([2H])C([2H])([2H])N(C)C

Computed Properties

  • Exact Mass: 376.17600
  • Monoisotopic Mass: 376.17587079g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Melting Point: 84-86°C
  • PSA: 78.31000
  • LogP: 2.86270

Desacetyl DiltiazeM-d4 Pricemore >>

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